N-(6-nitrobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)butanamide
• InChI: InChI=1S/C23H20N4O5S2/c28-22(10-6-14-34(31,32)19-8-2-1-3-9-19)26(16-17-7-4-5-13-24-17)23-25-20-12-11-18(27(29)30)15-21(20)33-23/h1-5,7-9,11-13,15H,6,10,14,16H2
• InChI Key: RSOVVDJCFFWNIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCC(=O)N(CC2=CC=CC=N2)C3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H20N4O5S2
• Molecular Weight: 496.6 g/mol

Description

N-(6-nitrobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide is a useful research compound. Its molecular formula is C23H20N4O5S2 and its molecular weight is 496.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Derivative Formation : Research shows the synthesis of various sulfonylcarbamimidic azides, including those related to N-(6-nitrobenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide. Such compounds demonstrate interesting chemical properties and potential for derivative formation (Norton et al., 1987).

Biological Activities

• Antitumor Activity : A study has shown that derivatives of this compound exhibit antiproliferative and apoptotic activities against human tumor cell lines, indicating potential in cancer research (Abbassi et al., 2014).
• Pro-apoptotic Effects : Research indicates that compounds with sulfonamide fragments, similar to the subject compound, have been synthesized and shown to induce pro-apoptotic genes in cancer cells, suggesting their potential in cancer therapy (Cumaoğlu et al., 2015).
• Antimicrobial Activity : Certain derivatives of this compound have demonstrated moderate antimicrobial activity, expanding its potential application in the field of infectious diseases (Farag et al., 2009).

Potential in Neurodegenerative Disease Treatment

• Neurodegenerative Diseases : Studies indicate that related compounds, such as N-(4-tert-butylbenzyl)-N-(pyridin-3-ylmethyl)-2-aminothiazolines, exhibit properties that could be beneficial in treating neurodegenerative diseases (Makhaeva et al., 2016).

Applications in Material Science

• Electrochemical Cells : Derivatives of the compound have been used in the synthesis of red-light-emitting electrochemical cells, demonstrating its utility in material science and electronics (Ertl et al., 2017).

Potential in COVID-19 Research

• COVID-19 Research : Some sulfonamide derivatives, related to this compound, have been investigated for their potential as COVID-19 inhibitors, showing the versatility of such compounds in contemporary medical research (Alghamdi et al., 2023).